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Compound of Interest

3-(3-Bromophenoxy)pyrrolidine
Compound Name:

hydrochloride
CAS No.: 1185298-69-4
Cat. No.: B1439170

Get Quote

Executive Summary & Chemical Identity

This technical guide addresses the physicochemical profile and solubility behavior of 3-(3-
Bromophenoxy)pyrrolidine hydrochloride. This compound is a critical chiral building block
(scaffold) often utilized in the synthesis of CNS-active agents, particularly those targeting
monoamine transporters (e.g., serotonin or norepinephrine reuptake inhibitors).[1]

While specific empirical solubility values for this exact isomer are often proprietary to catalog
vendors, this guide synthesizes data from structural analogs (e.g., 3-phenoxypyrrolidine
derivatives) and standard physicochemical principles to provide actionable handling
parameters.

Chemical Identity:
o Systematic Name: 3-(3-Bromophenoxy)pyrrolidine hydrochloride[1]

o Core Structure: Saturated nitrogen heterocycle (pyrrolidine) linked via an ether oxygen to a
3-bromophenyl ring.[1]
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e Salt Form: Hydrochloride (HCI) — This is the stable, ionized form intended to maximize
agueous solubility compared to the free base.

Physicochemical Profile & Solubility Data

The solubility of 3-(3-Bromophenoxy)pyrrolidine hydrochloride is governed by the
competition between the lipophilic bromophenoxy tail and the hydrophilic, charged
pyrrolidinium head group.[1]

Calculated Properties (In Silico)

e pKa (Base): ~9.4 — 9.8 (Pyrrolidine nitrogen).[1] At physiological pH (7.4), the molecule is
predominantly positively charged (>99%).[1]

e LogP (Free Base): ~2.8 — 3.2 (Moderately lipophilic).[1]

e LogS (Predicted Aqueous Solubility): -2.5 to -3.0 mol/L (Free base); however, the HCI salt
form drastically improves this profile.[1]

Solubility Profile (Estimated & Analog-Based)

The following data represents the expected solubility ranges based on the behavior of
structurally homologous pyrrolidine ether salts (e.g., 3-(3-methoxyphenyl)pyrrolidine HCI).
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Critical Note: The HCI salt is hygroscopic.[1] Exposure to ambient moisture can lead to the
formation of a sticky gum, altering the effective molecular weight and concentration calculations.

Always weigh in a desiccated environment.[1]

Experimental Protocols for Solubility Determination

As a scientist, you must validate these values empirically before committing valuable
compound to large-scale assays.[1] Below are the standard operating procedures (SOPs) for
determining solubility.

Protocol A: Kinetic Solubility Assay (High-Throughput)

Use this for quick "Go/No-Go" decisions before biological testing.[1]

Preparation: Prepare a 10 mM stock solution in DMSO.

e Dilution: Spike 5 yL of the DMSO stock into 495 pL of PBS (pH 7.4) in a 96-well plate (Final
conc: 100 uM, 1% DMSO).

e Incubation: Shake at 500 rpm for 2 hours at room temperature.

o Filtration: Filter using a 0.45 pum chemically resistant membrane (e.g., PVDF or PTFE) to
remove precipitates.[1]

o Analysis: Measure the filtrate concentration via UV-Vis spectrophotometry (280 nm) or LC-
MS against a standard curve.

o Calculation:

Protocol B: Thermodynamic Equilibrium Solubility (Gold
Standard)

Use this for formulation development or precise physicochemical characterization.[1]
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Saturation: Add excess solid 3-(3-Bromophenoxy)pyrrolidine HCI (~5-10 mg) to 1 mL of the
target solvent (Water/Buffer) in a glass vial.

Equilibration: Cap tightly and stir/shake for 24 hours at 25°C.

Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 pum syringe filter.

o Tip: Saturate the filter with a small volume of filtrate first to prevent drug adsorption loss.[1]

Quantification: Dilute the supernatant with mobile phase and analyze via HPLC-UV.
o Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge).[1]

o Mobile Phase: ACN:Water (with 0.1% Formic Acid) gradient.[1]

o Detection: 254 nm (Bromophenyl absorbance).[1]

Workflow Visualization

The following diagram illustrates the decision matrix for handling this compound, ensuring data
integrity from solid storage to assay execution.

( )
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Decision matrix for the preparation and validation of 3-(3-Bromophenoxy)pyrrolidine
HCI stock solutions.
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Handling & Stability Guidelines

¢ Stock Solution Stability:

o DMSQO: Stable for >3 months at -20°C. Avoid repeated freeze-thaw cycles (aliquot into
single-use vials).

o Water: Aqueous solutions are prone to hydrolysis over extended periods or microbial
growth.[1] Prepare fresh or store at -80°C.

e pH Sensitivity:

o The pyrrolidine nitrogen is basic.[1] In basic buffers (pH > 9), the salt may convert to the
free base, which has significantly lower agqueous solubility and may precipitate out of
solution. Maintain pH < 7.5 for optimal solubility.[1]

o Safety (MSDS Summary):
o Treat as a potential irritant (Skin/Eye).[1][2]

o Brominated aromatics can be metabolically active; handle with standard PPE (Gloves,
Goggles, Fume Hood).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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¢ To cite this document: BenchChem. ["3-(3-Bromophenoxy)pyrrolidine hydrochloride"
solubility data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1439170#3-3-bromophenoxy-pyrrolidine-
hydrochloride-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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